5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide

• IUPAC Name: 5-(diethylsulfamoyl)-2-methyl-N-phenylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-20(5-2)24(22,23)16-12-11-14(3)17(13-16)18(21)19-15-9-7-6-8-10-15/h6-13H,4-5H2,1-3H3,(H,19,21)
• InChI Key: WBIAEGCECCDZAG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)C)C(=O)NC2=CC=CC=C2
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide, also known as DEAB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a critical role in the metabolism of various endogenous and exogenous compounds.

Mechanism of Action

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide inhibits ALDH activity by binding to the enzyme's active site and preventing the oxidation of aldehydes. This leads to the accumulation of toxic aldehydes, which can have a wide range of biological effects. 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been shown to selectively inhibit ALDH1A1, one of the major isoforms of ALDH expressed in various tissues, including stem cells and cancer cells.
Biochemical and Physiological Effects:
5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been shown to have a wide range of biochemical and physiological effects. Inhibition of ALDH activity by 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been shown to modulate the differentiation of stem cells, including hematopoietic stem cells and neural stem cells. 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has also been shown to regulate the proliferation and apoptosis of cancer cells, including breast cancer cells and leukemia cells. In addition, 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been shown to protect against oxidative stress and inflammation in various tissues, including the liver and the brain.

Advantages and Limitations for Lab Experiments

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of ALDH1A1, which makes it a useful tool for studying the biological functions of this isoform. 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide is also relatively stable and can be easily synthesized in large quantities. However, 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has some limitations for lab experiments. It has been shown to have off-target effects on other enzymes, including aldo-keto reductases and carbonyl reductases. In addition, the use of 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide in cell culture experiments can be challenging, as it can be toxic to some cell types at high concentrations.

Future Directions

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has several potential future directions for scientific research. One potential direction is the development of more potent and selective ALDH inhibitors based on the structure of 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide. Another potential direction is the use of 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has also been shown to modulate the immune system, which opens up new avenues for research in this area. Finally, the use of 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide in combination with other drugs or therapies could lead to new treatment strategies for various diseases.

Synthesis Methods

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide can be synthesized through a multistep process involving the reaction of 2-methylbenzoic acid with thionyl chloride, followed by the reaction with diethylamine and then sulfonyl chloride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been widely used in scientific research as an ALDH inhibitor. ALDH is a family of enzymes that catalyze the oxidation of aldehydes to carboxylic acids. ALDH is involved in the metabolism of various endogenous and exogenous compounds, including ethanol, retinoids, and reactive aldehydes. Inhibition of ALDH activity by 5-[(diethylamino)sulfonyl]-2-methyl-N-phenylbenzamide has been shown to have a wide range of biological effects, including the modulation of stem cell differentiation, the regulation of cell proliferation and apoptosis, and the protection against oxidative stress.